Cas no 63928-15-4 (2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile)

• Product Name: 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile
• CAS No: 63928-15-4
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD18807768
• CID: 500137
• PubChem ID: 15373500
• Update Time: 2025-10-30

2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-acetonitrile,6-methoxy-
• 1H-Benzimidazole-2-acetonitrile,5-methoxy-(9CI)
• 2-(Cyanomethyl)-5-methoxybenzimidazole
• 2-(5-methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile
• SY046473
• 5-Methoxy-1H-benzimidazole-2-acetonitrile
• 2-(5-methoxy-1H-1,3-benzodiazol-2-yl)acetonitrile
• SCHEMBL10833211
• MFCD18807768
• A923094
• AKOS014349913
• AC1434
• 63928-15-4
• EN300-733082
• CS-12326
• 2-(6-methoxy-1H-benzimidazol-2-yl)acetonitrile
• CS-0305745
• DB-108135
• 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile

• MDL： MFCD18807768
• Inchi： 1S/C10H9N3O/c1-14-7-2-3-8-9(6-7)13-10(12-8)4-5-11/h2-3,6H,4H2,1H3,(H,12,13)
• InChI Key： OYWGPHBMKLNVKU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(CC#N)=N2

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 466.8±25.0 °C at 760 mmHg
• Flash Point: 236.1±23.2 °C
• PSA: 61.7
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile

Introduction to 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile (CAS No. 63928-15-4)

2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 63928-15-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework, which integrates both the benzo[d]imidazole and acetonitrile moieties. Such structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in the context of targeting complex biological pathways.

The benzo[d]imidazole core is a well-documented pharmacophore in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 5-methoxy substituent further modulates the electronic and steric properties of the molecule, enhancing its potential as a lead compound. This modification has been strategically employed in medicinal chemistry to improve solubility, metabolic stability, and binding affinity to biological targets.

On the other hand, the acetonitrile group introduces a polar nitrile functionality, which can influence both the physicochemical properties and the interactions with biological receptors. The nitrile group is known for its ability to engage in hydrogen bonding and hydrophobic interactions, making it a crucial element in designing molecules with optimized pharmacokinetic profiles. The combination of these two functional groups in 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile creates a promising platform for further derivatization and optimization.

In recent years, there has been a surge in research focusing on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in various diseases including cancer and neurodegenerative disorders. The unique architecture of 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile makes it an attractive candidate for designing PPI modulators. Specifically, the benzo[d]imidazole moiety can serve as a scaffold to interact with specific pockets on the target protein, while the acetonitrile group can provide additional binding interactions through hydrogen bonding or hydrophobic effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have highlighted the importance of inhibiting specific PPIs involved in tumor progression and metastasis. For instance, research has demonstrated that disrupting interactions between cyclin-dependent kinases (CDKs) and their regulatory subunits can lead to significant antitumor effects. 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile has been investigated as a possible inhibitor of such CDK-regulatory complexes due to its ability to mimic natural substrates or bind to allosteric sites on these kinases.

The methoxy group at position 5 of the benzo[d]imidazole ring is particularly noteworthy, as it can enhance the compound's bioavailability by reducing lipophilicity while maintaining sufficient solubility for effective absorption and distribution within biological systems. This balance is critical for achieving therapeutic efficacy without compromising pharmacokinetic properties. Furthermore, computational modeling studies have suggested that this methoxy substitution can improve binding affinity by optimizing van der Waals interactions with the target protein.

Another area where 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, autoimmune conditions, and certain types of cancer. By targeting inflammatory signaling pathways such as NF-κB or MAPK cascades, this compound could potentially modulate inflammatory responses. Preliminary in vitro experiments have indicated that derivatives of this scaffold exhibit inhibitory activity against key inflammatory enzymes, suggesting their therapeutic potential.

The synthesis of 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzoylacetonitriles and amidines or hydrazines derived from 5-methoxybenzohydrazonoyl chlorides. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing reaction times and minimizing waste generation.

In conclusion, 2-(5-Methoxy-1H-benzo[d]imidazol-2-yl)acetonitrile (CAS No. 63928-15-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features combine the bioactivity-enhancing properties of the benzo[d]imidazole core with the functional versatility of the acetonitrile group. The presence of a 5-methoxy substituent further refines its pharmacological profile, making it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in next-generation drug discovery efforts.